![molecular formula C29H31N3O2 B563658 tert-Butyl [2-(1-trityl-1H-imidazol-4-yl)ethyl]carbamate CAS No. 327160-17-8](/img/structure/B563658.png)
tert-Butyl [2-(1-trityl-1H-imidazol-4-yl)ethyl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-Butyl [2-(1-trityl-1H-imidazol-4-yl)ethyl]carbamate” is a compound with the molecular formula C29H31N3O2 . It has a molecular weight of 453.6 g/mol . The compound is also known by several synonyms, including Nalpha-Boc-Nt-trityl Histamine and tert-butyl N-[2-(1-tritylimidazol-4-yl)ethyl]carbamate .
Molecular Structure Analysis
The compound has a complex structure that includes a tert-butyl group, an imidazole ring, and a trityl group . The InChI string and Canonical SMILES provide a detailed representation of its molecular structure .Physical And Chemical Properties Analysis
The compound has a number of computed properties. It has an XLogP3-AA value of 5.8, indicating its partition coefficient between octanol and water . It has one hydrogen bond donor and three hydrogen bond acceptors . The compound has nine rotatable bonds .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of Novel Compounds : A series of novel compounds were synthesized using tert-butyl [2-(1-trityl-1H-imidazol-4-yl)ethyl]carbamate, leading to the development of new derivatives with potential antibacterial activity. These compounds were characterized using various analytical and spectral techniques (Prasad, 2021).
- Crystallographic Studies : Carbamate derivatives, including tert-butyl variants, have been structurally characterized using single crystal X-ray diffraction. This research provides insights into the molecular environments and interactions within these compounds, contributing to our understanding of their structural properties (Das et al., 2016).
Catalysis and Chemical Reactions
- Catalytic Activity : Research involving tert-butyl [2-(1-trityl-1H-imidazol-4-yl)ethyl]carbamate has explored its role in catalysis. The study of N-Heterocyclic Carbene-Amide Rhodium(I) Complexes, for instance, provides insights into structures, dynamics, and catalytic applications of these compounds (Busetto et al., 2011).
Material Science and Organic Chemistry
- Synthetic Applications : The compound has been used in the synthesis of various organic molecules. Research on synthetic and crystallographic studies of related compounds highlights its role in the development of new materials and its significance in organic chemistry (Kant et al., 2015).
- Reactivity and Formation of New Compounds : Studies have focused on the reactivity of similar compounds, leading to the formation of novel materials. This includes the synthesis of unique carbamate derivatives and investigation of their properties (Evans et al., 2019).
Electronics and Luminescence
- Application in OLEDs : Research on derivatives containing imidazole moieties, similar to tert-butyl [2-(1-trityl-1H-imidazol-4-yl)ethyl]carbamate, indicates their potential use in organic light-emitting diodes (OLEDs), highlighting their significance in electronic and photophysical applications (Liu et al., 2021).
Mechanism of Action
Mode of Action
Without specific information on the target of Nalpha-Boc-Nt-tritylhistamine, it’s challenging to provide a detailed explanation of its mode of action. Based on its structural similarity to histamine, it may interact with histamine receptors, potentially modulating their activity .
Biochemical Pathways
If it does interact with histamine receptors, it could influence pathways related to inflammation, gastric acid secretion, and neurotransmission .
Pharmacokinetics
Its solubility in dichloromethane, ethyl acetate, and methanol suggests that it may be well-absorbed in the body
properties
IUPAC Name |
tert-butyl N-[2-(1-tritylimidazol-4-yl)ethyl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H31N3O2/c1-28(2,3)34-27(33)30-20-19-26-21-32(22-31-26)29(23-13-7-4-8-14-23,24-15-9-5-10-16-24)25-17-11-6-12-18-25/h4-18,21-22H,19-20H2,1-3H3,(H,30,33) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFXALNDHJGZLER-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCC1=CN(C=N1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H31N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90652491 |
Source
|
Record name | tert-Butyl {2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethyl}carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90652491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
453.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
327160-17-8 |
Source
|
Record name | tert-Butyl {2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethyl}carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90652491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.